Cas no 261525-42-2 (1,4-dithiane-2-carboxylic acid)

• Product Name: 1,4-dithiane-2-carboxylic acid
• CAS No: 261525-42-2
• MF: C₅H₈O₂S₂
• MW: 164.245819091797
• MDL: MFCD06208462
• CID: 4643315
• PubChem ID: 20547426
• Update Time: 2024-03-01

1,4-dithiane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-dithiane-2-carboxylic acid

• MDL： MFCD06208462
• Inchi： 1S/C5H8O2S2/c6-5(7)4-3-8-1-2-9-4/h4H,1-3H2,(H,6,7)
• InChI Key： NRMVLYRYIONMBR-UHFFFAOYSA-N
• SMILES： S1CCSCC1C(O)=O

Computed Properties

• Exact Mass: 163.99657184g/mol
• Monoisotopic Mass: 163.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 361.0±37.0 °C at 760 mmHg
• Flash Point: 213.5±25.9 °C

1,4-dithiane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes